![molecular formula C18H19ClN2O3S B296206 N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide](/img/structure/B296206.png)
N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide
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Overview
Description
N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of sulfonamide derivatives and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide involves the inhibition of various enzymes. For instance, this compound has been found to inhibit carbonic anhydrase by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate ion. Similarly, it inhibits urease by binding to the nickel ion at the active site of the enzyme and preventing the hydrolysis of urea to ammonia and carbon dioxide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its enzyme inhibitory activities. For instance, the inhibition of carbonic anhydrase by this compound has been found to be useful in the treatment of glaucoma, edema, and epilepsy. Similarly, the inhibition of urease by this compound has been shown to be useful in the treatment of Helicobacter pylori infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide in lab experiments is its potent enzyme inhibitory activity. This makes it a useful tool for studying the mechanisms of various enzyme-catalyzed reactions. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide. One of the potential areas of application for this compound is in the development of new drugs for the treatment of various diseases such as glaucoma, edema, and epilepsy. In addition, further studies on the enzyme inhibitory activities of this compound may lead to the discovery of new targets for drug development. Furthermore, the synthesis and characterization of new analogs of this compound may lead to the discovery of more potent enzyme inhibitors.
Synthesis Methods
The synthesis of N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2,5-dimethylaniline to form the corresponding nitrobenzamide. This intermediate is then reduced to the corresponding 3-aminobenzamide using a suitable reducing agent. The final step involves the reaction of the 3-aminobenzamide with allyl chloride and sodium hydride to yield this compound.
Scientific Research Applications
N-allyl-4-chloro-3-[(2,5-dimethylanilino)sulfonyl]benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against a variety of enzymes such as carbonic anhydrase, urease, and acetylcholinesterase. In addition, this compound has also been shown to possess significant antimicrobial and antifungal properties.
Properties
Molecular Formula |
C18H19ClN2O3S |
---|---|
Molecular Weight |
378.9 g/mol |
IUPAC Name |
4-chloro-3-[(2,5-dimethylphenyl)sulfamoyl]-N-prop-2-enylbenzamide |
InChI |
InChI=1S/C18H19ClN2O3S/c1-4-9-20-18(22)14-7-8-15(19)17(11-14)25(23,24)21-16-10-12(2)5-6-13(16)3/h4-8,10-11,21H,1,9H2,2-3H3,(H,20,22) |
InChI Key |
UWJTZEZLBUFVDF-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC=C)Cl |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC=C)Cl |
Origin of Product |
United States |
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